Cas no 5115-71-9 (Glucotropaeolin potassium)

• Product Name: Glucotropaeolin potassium
• CAS No: 5115-71-9
• Molecular Formula: C₁₄H₁₈KNO₉S₂
• Molecular Weight: 447.5223
• CID: 366874
• PubChem ID: 160871311

Glucotropaeolin potassium Properties

Names and Identifiers

• b-D-Glucopyranose, 1-thio-,1-[N-(sulfooxy)benzeneethanimidate], monopotassium salt (9CI)
• Glucotropaeolin
• Glucotropaeolin potassium salt
• GLUCOTROPAEOLIN POTASSIUM SALT(P)
• GLUCOTROPAEOLIN POTASSIUM SALT(SH)
• potassium,[(E)-[2-phenyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylethylidene]amino] sulfate
• benzylglucosinolate
• G0397
• Potassium 1-S-[(1E)-2-phenyl-N-(sulfonatooxy)ethanimidoyl]-1-thiohexopyranose
• Glucotropaeolin potassium

• InChIKey： UYCWNAZWHVREMO-GYVLLFFHSA-M
• Inchi： 1S/C14H19NO9S2.K/c16-7-9-11(17)12(18)13(19)14(23-9)25-10(15-24-26(20,21)22)6-8-4-2-1-3-5-8;/h1-5,9,11-14,16-19H,6-7H2,(H,20,21,22);/q;+1/p-1/b15-10+;
• SMILES： [K+].S(/C(/C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=N/OS(=O)(=O)[O-])C1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 447.006005g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 7
• Monoisotopic Mass: 447.006005g/mol
• Monoisotopic Mass: 447.006005g/mol
• Topological Polar Surface Area: 203Ų
• Heavy Atom Count: 27
• Complexity: 580
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Molecular Weight: 447.5

Experimental Properties

• LogP: -0.36670
• PSA: 202.62000

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides